Cas no 1807168-74-6 (Methyl 2-aminomethyl-5-cyano-3-hydroxyphenylacetate)

• Product Name: Methyl 2-aminomethyl-5-cyano-3-hydroxyphenylacetate
• CAS No: 1807168-74-6
• MF: C₁₁H₁₂N₂O₃
• MW: 220.224582672119
• CID: 4938795
• Update Time: 2025-05-20

Methyl 2-aminomethyl-5-cyano-3-hydroxyphenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-aminomethyl-5-cyano-3-hydroxyphenylacetate

• Inchi： 1S/C11H12N2O3/c1-16-11(15)4-8-2-7(5-12)3-10(14)9(8)6-13/h2-3,14H,4,6,13H2,1H3
• InChI Key： CMJLIBYOVBEHNY-UHFFFAOYSA-N
• SMILES： OC1=CC(C#N)=CC(CC(=O)OC)=C1CN

Computed Properties

• Exact Mass: 220.08479225 g/mol
• Monoisotopic Mass: 220.08479225 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 297
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 96.3
• Molecular Weight: 220.22

Additional information on Methyl 2-aminomethyl-5-cyano-3-hydroxyphenylacetate

Methyl 2-aminomethyl-5-cyano-3-hydroxyphenylacetate (CAS No. 1807168-74-6): A Comprehensive Overview

Methyl 2-aminomethyl-5-cyano-3-hydroxyphenylacetate, identified by its CAS number 1807168-74-6, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This compound, with its unique structural features, has garnered attention for its potential applications in drug discovery and development. The presence of both amino and cyano functional groups, along with a hydroxyl substituent, makes it a versatile intermediate for synthesizing various bioactive molecules.

The< strong>Methyl 2-aminomethyl-5-cyano-3-hydroxyphenylacetate molecule exhibits a complex interplay of electronic and steric effects due to its heterocyclic nature. The cyano group introduces a strong electron-withdrawing effect, which can influence the reactivity and binding properties of the molecule. This characteristic makes it particularly valuable in the design of ligands for enzyme inhibition and receptor binding studies. Furthermore, the hydroxyl group provides a site for hydrogen bonding interactions, enhancing its solubility and bioavailability in aqueous environments.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of this compound with biological targets with high accuracy. Studies using molecular docking simulations have shown that< strong>Methyl 2-aminomethyl-5-cyano-3-hydroxyphenylacetate can effectively bind to various enzymes and receptors, making it a promising candidate for the development of novel therapeutic agents. For instance, preliminary experiments suggest that it may interact with enzymes involved in metabolic pathways, potentially leading to the discovery of new treatments for metabolic disorders.

In addition to its potential as a drug intermediate, Methyl 2-aminomethyl-5-cyano-3-hydroxyphenylacetate has also been explored in the context of material science. Its unique chemical structure allows for the synthesis of polymers and coatings with enhanced durability and functionality. Researchers have been particularly interested in its ability to form stable complexes with metal ions, which could lead to the development of new materials with applications in catalysis and electronics.

The synthesis of< strong>Methyl 2-aminomethyl-5-cyano-3-hydroxyphenylacetate involves multiple steps, each requiring careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors, followed by functional group transformations such as cyanation and esterification. The use of advanced catalytic systems has significantly improved the efficiency of these synthetic processes, making large-scale production more feasible.

One of the most intriguing aspects of this compound is its role in biological systems. While extensive clinical trials are still needed to fully understand its therapeutic potential, preclinical studies have provided valuable insights into its biological activity. For example, research indicates that it may possess anti-inflammatory properties by modulating signaling pathways associated with immune responses. This has sparked interest in exploring its potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The< strong>Methyl 2-aminomethyl-5-cyano-3-hydroxyphenylacetate molecule's structural complexity also makes it an attractive scaffold for medicinal chemists seeking to develop novel drugs. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune its pharmacological properties to target specific diseases or biological processes. This flexibility underscores the importance of< strong>Methyl 2-amino-methyl -5-cyano -3 -hydroxyphenylacetate as a building block in drug discovery programs.

The growing interest in green chemistry has also influenced the synthesis of< strong>Methyl 2-amino-methyl -5-cyano -3 -hydroxyphenylacetate. Researchers are increasingly adopting sustainable practices to minimize waste and reduce environmental impact. For instance, solvent-free reactions and catalytic methods have been employed to improve the efficiency of synthetic routes while reducing energy consumption. These efforts align with global initiatives aimed at promoting sustainable chemical manufacturing.

In conclusion, Methyl 2-amino-methyl -5-cyano -3 -hydroxyphenylacetate (CAS No. 1807168-74-6) is a multifaceted compound with significant potential in pharmaceuticals, materials science, and beyond. Its unique structural features make it a valuable intermediate for synthesizing bioactive molecules, while its ability to interact with biological targets suggests promising applications in drug development. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and innovation.